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Compound of Interest

Compound Name: 2-Iminothiolane

Cat. No.: B1205332

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2-Iminothiolane hydrochloride (also known as
Traut's Reagent), a widely used thiolating reagent in research and development. It covers
critical safety information, handling precautions, and detailed experimental protocols to ensure
its safe and effective use in the laboratory.

Chemical and Physical Properties

2-Iminothiolane is a cyclic thioimidate compound valued for its ability to introduce sulfhydryl (-
SH) groups into molecules by reacting with primary amines.[1] This reaction is a cornerstone of
bioconjugation, enabling the crosslinking and labeling of proteins and other biomolecules.[1][2]
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Property Value Source(s)

Traut's Reagent, 2-
Synonyms o : [3]14]
Thiolanimine hydrochloride

CAS Number 4781-83-3 [51[3]14]
Molecular Formula C4H7NS - HCI [5]
Molecular Weight 137.63 g/mol [5]
Appearance White crystalline powder [4]
Melting Point 197 - 201 °C [4]

Soluble in water (100 mg/mL),
Solubility methanol, ethanol, and DMSO. [3]

Insoluble in ether.

2 - 8 °C, under desiccating
Storage Temperature - [31[6]
conditions.

Safety Data Sheet Summary

There are some discrepancies in the classification of 2-Iminothiolane hydrochloride across
different suppliers. While some classify it as non-hazardous[4][7], others identify it as a
hazardous substance that can cause skin and eye irritation, as well as respiratory irritation.
Therefore, it is prudent to handle this compound with care, adhering to the more stringent
safety precautions outlined below.

Hazard Identification

» Classification: May be classified as Skin Corrosion/Irritation Category 2, Serious Eye
Damage/Eye Irritation Category 2, and Specific target organ toxicity (single exposure)
Category 3 (respiratory system).[5]

 Signal Word: Warning[5]

o Hazard Statements: Causes skin irritation. Causes serious eye irritation. May cause
respiratory irritation.[5]
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Toxicological Information

Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) are not available for 2-Iminothiolane hydrochloride.

First Aid Measures

Exposure First Aid Measures

Source(s)

Remove victim to fresh air and

keep at rest in a position
Inhalation comfortable for breathing. If

symptoms persist, call a

physician.

[5](3]

Wash off immediately with
) plenty of water for at least 15
Skin Contact , S
minutes. If skin irritation

persists, call a physician.

[5]

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[5]13]

Clean mouth with water and
) drink afterwards plenty of
Ingestion ] o
water. Get medical attention if

symptoms occur.

[5]

Fire-Fighting and Accidental Release Measures

o Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical, or alcohol-

resistant foam.[5]

» Accidental Release: Sweep up and shovel into suitable containers for disposal. Avoid dust

formation. Ensure adequate ventilation.[5]
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Handling and Storage Precautions

Proper handling and storage are crucial to maintain the stability of 2-Iminothiolane and ensure
laboratory safety.

Precaution Details Source(s)

Wear protective gloves,

protective clothing, eye

protection/face protection. Use
Personal Protective Equipment  a NIOSH/MSHA or European
(PPE) Standard EN 149 approved

respirator if exposure limits are

[5]13]

exceeded or if irritation or other

symptoms are experienced.

Wash face, hands, and any

exposed skin thoroughly after

handling. Avoid breathing

dust/fume/gas/mist/vapors/spr
Handling ay. Use only outdoors or in a [51[3]

well-ventilated area. Do not get

in eyes, on skin, or on clothing.

Avoid ingestion and inhalation.

Avoid dust formation.

Keep containers tightly closed
in a dry, cool, and well-
ventilated place. Store under
an inert atmosphere. For long-
Storage o [513]
term storage, it is
recommended to store in a
freezer. Incompatible with

strong oxidizing agents.

Experimental Protocols and Methodologies
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2-Iminothiolane is primarily used to introduce sulfhydryl groups to primary amines on
biomolecules, a process known as thiolation. This enables a variety of subsequent
bioconjugation reactions.

Chemical Reaction Mechanism

2-Iminothiolane reacts with primary amines (e.g., the epsilon-amino group of lysine residues in
proteins) at a pH range of 7-10.[1][8] The reaction results in the opening of the thiolane ring and
the formation of an amidine linkage, which preserves the positive charge of the original amine.
This process introduces a free sulfhydryl group that can be used for subsequent conjugation.

Chemical reaction of 2-lminothiolane with a primary amine on a protein.

General Protocol for Protein Thiolation

This protocol outlines the general steps for introducing sulfhydryl groups into a protein using 2-
Iminothiolane.

Materials:

 Protein solution (1-10 mg/mL)

2-Iminothiolane hydrochloride (Traut's Reagent)

Amine-free buffer (e.g., 0.1 M sodium phosphate, 150 mM NaCl, pH 7.2-8.0)

EDTA solution (0.5 M)

Desalting column

Procedure:

o Buffer Exchange: Ensure the protein is in an amine-free buffer (e.g., PBS, borate, or
HEPES). If the protein solution contains primary amines (e.g., Tris or glycine), it must be
exchanged into a suitable buffer via dialysis or a desalting column.

» Add EDTA: Add EDTA to the protein solution to a final concentration of 1-5 mM to prevent
oxidation of the newly formed sulfhydryl groups.
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Prepare 2-Iminothiolane Solution: Immediately before use, dissolve 2-Iminothiolane in the
amine-free buffer. A 10- to 20-fold molar excess over the protein is a common starting point.

Reaction: Add the freshly prepared 2-Iminothiolane solution to the protein solution.
Incubation: Incubate the reaction mixture for 60 minutes at room temperature.

Purification: Remove excess, unreacted 2-Iminothiolane using a desalting column
equilibrated with the amine-free buffer containing 1-5 mM EDTA. The thiolated protein is now
ready for downstream applications.
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Experimental Workflow for Protein Thiolation
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General workflow for the thiolation of proteins using 2-lminothiolane.

Protocol for Antibody-Drug Conjugation (ADC)
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This protocol describes a two-step process for creating an antibody-drug conjugate (ADC) by
first introducing thiol groups onto the antibody.

Materials:

Antibody in amine-free buffer

2-Iminothiolane hydrochloride

Maleimide-activated drug

Reaction Buffer (e.g., 0.1 M phosphate, 150 mM NacCl, 1-5 mM EDTA, pH 7.2-8.0)

Conjugation Buffer (e.g., 10 mM phosphate, 140 mM NacCl, pH 6.5)

Desalting columns

Procedure:

Thiolate Antibody: Follow the "General Protocol for Protein Thiolation" (Section 4.2) to
introduce sulfhydryl groups onto the antibody.

o Activate Drug: Dissolve the maleimide-activated drug in an appropriate solvent.

» Conjugation: Add a molar excess of the maleimide-activated drug to the thiolated antibody
solution. The optimal molar ratio should be determined empirically.

¢ Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at
4°C.

 Purification: Purify the resulting ADC using size-exclusion chromatography or another
suitable method to remove unconjugated drug and antibody.
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Logical Relationship for Two-Step ADC Preparation
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Logical relationship for the two-step preparation of an Antibody-Drug Conjugate.

Conclusion

2-Iminothiolane is a powerful tool for bioconjugation in research and drug development. A
thorough understanding of its chemical properties, potential hazards, and proper handling
procedures is essential for its safe and effective use. By following the guidelines and protocols
outlined in this technical guide, researchers can confidently employ 2-Iminothiolane in their
experimental workflows while maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.ghiosciences.com [cdn.gbiosciences.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1205332?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205332?utm_src=pdf-body
https://www.benchchem.com/product/b1205332?utm_src=pdf-body
https://www.benchchem.com/product/b1205332?utm_src=pdf-custom-synthesis
https://cdn.gbiosciences.com/pdfs/protocol/786-805_protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. The use of 2-iminothiolane as an RNA-protein cross-linking agent in Escherichia coli
ribosomes, and the localisation on 23S RNA of sites cross-linked to proteins L4, L6, L21,
L23, L27 and L29 - PMC [pmc.ncbi.nim.nih.gov]

3. documents.thermofisher.com [documents.thermofisher.com]

4. 2)L7 & K ILRIGHZEBRIOEE | Thermo Fisher Scientific - JP [thermofisher.com]
5. benchchem.com [benchchem.com]

6. cdn.gbiosciences.com [cdn.gbiosciences.com]

7. Comparison of four methods for the biofunctionalization of gold nanorods by the
introduction of sulfhydryl groups to antibodies - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-Iminothiolane: A Technical Guide to Safety and
Handling for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205332#2-iminothiolane-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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